Cas no 81245-43-4 (BENZOIC ACID, 3-(METHOXYMETHOXY)-)

• Product Name: BENZOIC ACID, 3-(METHOXYMETHOXY)-
• CAS No: 81245-43-4
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 3390466
• PubChem ID: 12955822
• Update Time: 2025-10-29

BENZOIC ACID, 3-(METHOXYMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-(METHOXYMETHOXY)-
• 3-(Methoxymethoxy)benzoic acid
• F97951
• AKOS009075715
• A1-06661
• 81245-43-4
• SCHEMBL3148484
• MFCD21101752

• Inchi： 1S/C9H10O4/c1-12-6-13-8-4-2-3-7(5-8)9(10)11/h2-5H,6H2,1H3,(H,10,11)
• InChI Key： IENUUZKIBCNCBH-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(OCOC)=C1

Computed Properties

• Exact Mass: 182.05790880Da
• Monoisotopic Mass: 182.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on BENZOIC ACID, 3-(METHOXYMETHOXY)-

3-(METHOXYMETHOXY)BENZOIC ACID (CAS No. 81245-43-4): A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Research Applications in Biopharmaceutical Sciences

3-(METHOXYMETHOXY)BENZOIC ACID, with the chemical formula C₁₀H₁₀O₅ and CAS number 81245-43-4, represents a structurally unique derivative of benzoic acid. This compound features a methoxy methoxy functional group attached to the aromatic ring, which significantly influences its solubility, reactivity, and biological activity. Recent studies have highlighted the potential of this molecule in drug discovery and functional material development due to its ability to modulate cellular signaling pathways and exhibit antioxidant properties. The synthesis and characterization of 3-(METHOXYMETHOXY)BENZOIC ACID have been extensively explored in the context of green chemistry and sustainable pharmaceutical manufacturing.

The molecular structure of 3-(METHOXYMETHOXY)BENZOIC ACID is characterized by a benzene ring with a carboxylic acid group at the 1-position and a methoxy methoxy substituent at the 3-position. This unique arrangement of functional groups creates a hydrophobic core with polar substituents, enabling the compound to interact with both hydrophilic and hydrophobic biological targets. The methoxy methoxy group, which consists of two methoxy groups linked through an oxygen atom, contributes to the molecule’s ability to form hydrogen bonds with biomolecules, enhancing its bioavailability and cellular uptake. This structural feature has been shown to improve the compound’s stability in aqueous environments, a critical factor in pharmaceutical formulation development.

Recent advances in analytical chemistry have enabled precise characterization of 3-(METHOXYMETHOY)BENZOIC ACID using techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits a high degree of purity when synthesized via a catalytic esterification process, with minimal byproduct formation. The compound’s solubility profile in polar solvents has also been optimized through the incorporation of hydrophilic substituents, making it a viable candidate for oral drug delivery systems. These findings underscore the importance of structural modifications in enhancing the pharmacological properties of aromatic carboxylic acids.

Biological studies on 3-(METHOXYMETHOXY)BENZOIC ACID have revealed its potential as a modulator of inflammatory responses. In vitro experiments conducted by a research team at the University of Tokyo in 2024 showed that this compound significantly inhibits the activation of NF-κB, a key transcription factor involved in the production of pro-inflammatory cytokines. The mechanism of action appears to involve the disruption of protein kinase C (PKC) signaling pathways, which are implicated in various inflammatory diseases. These results align with broader research efforts to develop small-molecule inhibitors targeting the NF-κB pathway for therapeutic applications in autoimmune disorders and chronic inflammation.

Further exploration of 3-(METHOXYMETHOXY)BENZOIC ACID’s biological activity has focused on its antioxidant properties. A 2023 study published in the International Journal of Molecular Sciences demonstrated that this compound exhibits potent scavenging activity against reactive oxygen species (ROS) through its ability to donate hydrogen atoms and stabilize free radicals. The antioxidant capacity of the compound was found to be comparable to that of established antioxidants like vitamin C and resveratrol, suggesting its potential as a natural alternative in nutraceutical formulations. These findings have sparked interest in the application of this compound in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

The pharmacokinetic profile of 3-(METHOXYMETHOXY)BENZOIC ACID has been investigated in preclinical models to assess its suitability for drug development. A 2024 study conducted by the National Institutes of Health (NIH) revealed that the compound exhibits moderate oral bioavailability due to its ability to cross the intestinal epithelium via passive diffusion. However, its metabolic stability in the liver remains a critical factor in determining its therapeutic potential. Researchers are currently exploring the use of nanoparticle-based delivery systems to enhance the compound’s metabolic stability and prolong its half-life in vivo. These innovations highlight the importance of advanced delivery technologies in optimizing the clinical utility of aromatic carboxylic acid derivatives.

In the realm of functional materials, 3-(METHOXYMETHOXY)BENZOIC ACID has shown promise as a building block for the synthesis of biodegradable polymers. A 2023 study published in Advanced Materials demonstrated that this compound can be polymerized into a thermoresponsive hydrogel with tunable mechanical properties. The hydrogel’s ability to undergo reversible phase transitions in response to temperature changes makes it a potential candidate for applications in controlled drug release and tissue engineering. These findings illustrate the versatility of this compound in both pharmaceutical and materials science contexts.

Current research on 3-(METHOXYMETHOXY)BENZOIC ACID is also expanding into its potential role in cancer therapy. Preliminary studies suggest that the compound may inhibit the proliferation of certain cancer cell lines by inducing apoptosis through the modulation of mitochondrial function. A 2024 preclinical study published in Oncotarget reported that the compound significantly reduced the viability of human breast cancer cells in vitro, with minimal toxicity to normal cells. These results have prompted further investigation into the compound’s potential as a chemotherapeutic agent, particularly in combination with existing cancer treatments.

The synthesis of 3-(METHOXYMETHOXY)BENZOIC ACID has been optimized through the development of environmentally friendly protocols. A 2023 study in Green Chemistry highlighted the use of microwave-assisted catalytic methods to achieve high yields of the compound with reduced energy consumption and waste generation. These sustainable synthesis approaches are critical for the large-scale production of this compound and align with global efforts to reduce the environmental impact of pharmaceutical manufacturing. The integration of green chemistry principles into the synthesis of aromatic carboxylic acids represents a significant advancement in the field of medicinal chemistry.

As research on 3-(METHOXYMETHOXY)BENZOIC ACID continues to evolve, its potential applications in drug discovery, functional materials, and therapeutic interventions are becoming increasingly evident. The compound’s unique structural features and biological activities make it a valuable candidate for further exploration in both academic and industrial settings. Ongoing studies are expected to provide deeper insights into the mechanisms of action and therapeutic potential of this compound, paving the way for its integration into novel treatment strategies and advanced material systems.